Cas no 255842-18-3 (2-Isocyano-1,3,4-thiadiazole)

• Product Name: 2-Isocyano-1,3,4-thiadiazole
• CAS No: 255842-18-3
• MF: C₃HN₃S
• MW: 111.125138044357
• CID: 5762572
• PubChem ID: 15398929
• Update Time: 2025-05-22

2-Isocyano-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 255842-18-3
• 2-isocyano-1,3,4-thiadiazole
• EN300-6512442
• 2-Isocyano-1,3,4-thiadiazole

• Inchi： 1S/C3HN3S/c1-4-3-6-5-2-7-3/h2H
• InChI Key： BLXYRKPZRQQFJQ-UHFFFAOYSA-N
• SMILES： S1C=NN=C1[N+]#[C-]

Computed Properties

• Exact Mass: 110.98911822g/mol
• Monoisotopic Mass: 110.98911822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-Isocyano-1,3,4-thiadiazole

2-Isocyano-1,3,4-Thiadiazole: A Comprehensive Overview

The compound with CAS No. 255842-18-3, commonly referred to as 2-isocyano-1,3,4-thiadiazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of thiadiazoles, which are five-membered rings containing two nitrogen atoms and one sulfur atom. The isocyano group (-NC) attached at the 2-position of the thiadiazole ring imparts unique chemical properties, making it a versatile building block in various chemical reactions.

Recent studies have highlighted the potential of 2-isocyano-1,3,4-thiadiazole as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the construction of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its ability to coordinate with metal ions or form strong covalent bonds is highly advantageous. The compound's reactivity is further enhanced by its ability to undergo nucleophilic substitution and cycloaddition reactions, making it a valuable substrate in click chemistry.

One of the most intriguing aspects of 2-isocyano-1,3,4-thiadiazole is its application in drug discovery. The thiadiazole core is well-known for its pharmacological activity, and the presence of the isocyano group introduces additional functionality that can be exploited for designing bioactive molecules. Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound in therapeutic development.

The synthesis of 2-isocyano-1,3,4-thiadiazole typically involves a multi-step process that begins with the preparation of the thiadiazole ring. This is often achieved through cyclization reactions involving thioamides or related sulfur-containing precursors. The introduction of the isocyano group requires careful control over reaction conditions to ensure regioselectivity and avoid side reactions. Researchers have optimized these steps using modern catalytic methods and green chemistry principles, making the synthesis more efficient and environmentally friendly.

In terms of physical properties, 2-isocyano-1,3,4-thiadiazole exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in common organic solvents varies depending on the substituents present on the thiadiazole ring; however, it generally shows moderate solubility in polar aprotic solvents such as DMF and DMSO. These properties make it suitable for use in solution-phase synthesis and chromatographic separations.

The chemical stability of 2-isocyano-1,3,4-thiadiazole under various conditions has also been investigated extensively. Studies have shown that it is stable under neutral and mildly acidic conditions but can undergo decomposition under strongly basic or oxidizing conditions. This information is crucial for its safe handling and storage in laboratory settings.

From an industrial perspective, 2-isocyano-1,3,4-thiadiazole holds promise as a precursor for specialty chemicals and advanced materials. Its ability to participate in cross-coupling reactions and other transformation processes makes it a valuable commodity in fine chemical synthesis. Moreover, its incorporation into polymer systems has been explored for applications ranging from electronic devices to sensors.

In conclusion, 2-isocyano-1,3,4-thiadiazole (CAS No. 255842-18-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an indispensable tool in organic synthesis and materials science. As research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in both academic and industrial settings.